UNC0638
UNC0638
UNC0638 is a member of the class of quinazolines that is quinazoline substituted by cyclohexyl, [1-(propan-2-yl)piperidin-4-yl]amino, methoxy, and 3-(pyrrolidin-1-yl)propoxy groups at positions 2, 4, 6 and 7, respectively. It inhibits G9a and GLP histone methyltransferase activity (IC50 = <15 nM and <20 nM, respectively). It has a role as an antineoplastic agent and an antiviral agent. It is a member of quinazolines, an aminopiperidine, an aromatic ether, a member of pyrrolidines, a tertiary amino compound and a secondary amino compound.
Brand Name:
Vulcanchem
CAS No.:
1255580-76-7
VCID:
VC1566259
InChI:
InChI=1S/C30H47N5O2/c1-22(2)35-17-12-24(13-18-35)31-30-25-20-27(36-3)28(37-19-9-16-34-14-7-8-15-34)21-26(25)32-29(33-30)23-10-5-4-6-11-23/h20-24H,4-19H2,1-3H3,(H,31,32,33)
SMILES:
CC(C)N1CCC(CC1)NC2=NC(=NC3=CC(=C(C=C32)OC)OCCCN4CCCC4)C5CCCCC5
Molecular Formula:
C30H47N5O2
Molecular Weight:
509.7 g/mol
UNC0638
CAS No.: 1255580-76-7
Cat. No.: VC1566259
Molecular Formula: C30H47N5O2
Molecular Weight: 509.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | UNC0638 is a member of the class of quinazolines that is quinazoline substituted by cyclohexyl, [1-(propan-2-yl)piperidin-4-yl]amino, methoxy, and 3-(pyrrolidin-1-yl)propoxy groups at positions 2, 4, 6 and 7, respectively. It inhibits G9a and GLP histone methyltransferase activity (IC50 = <15 nM and <20 nM, respectively). It has a role as an antineoplastic agent and an antiviral agent. It is a member of quinazolines, an aminopiperidine, an aromatic ether, a member of pyrrolidines, a tertiary amino compound and a secondary amino compound. |
|---|---|
| CAS No. | 1255580-76-7 |
| Molecular Formula | C30H47N5O2 |
| Molecular Weight | 509.7 g/mol |
| IUPAC Name | 2-cyclohexyl-6-methoxy-N-(1-propan-2-ylpiperidin-4-yl)-7-(3-pyrrolidin-1-ylpropoxy)quinazolin-4-amine |
| Standard InChI | InChI=1S/C30H47N5O2/c1-22(2)35-17-12-24(13-18-35)31-30-25-20-27(36-3)28(37-19-9-16-34-14-7-8-15-34)21-26(25)32-29(33-30)23-10-5-4-6-11-23/h20-24H,4-19H2,1-3H3,(H,31,32,33) |
| Standard InChI Key | QOECJCJVIMVJGX-UHFFFAOYSA-N |
| SMILES | CC(C)N1CCC(CC1)NC2=NC(=NC3=CC(=C(C=C32)OC)OCCCN4CCCC4)C5CCCCC5 |
| Canonical SMILES | CC(C)N1CCC(CC1)NC2=NC(=NC3=CC(=C(C=C32)OC)OCCCN4CCCC4)C5CCCCC5 |
| Appearance | White solid powder |
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